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Economic Evaluations of Desvenlafaxine

The table below summarizes the key findings from the cost-effectiveness analyses identified in the search

results.

Study & Context Comparator(s) Key Economic Findings
Clinical
Context

Rejas et al.
(2016) - Spain [1]

Usual care (weighted
average of duloxetine

and venlafaxine) [1]

Cost saving: Desvenlafaxine 50 mg
was less costly, with an overall saving

of €108 per patient from the National
Health System perspective over one

year [1].

Second-line
treatment after

SSRI failure [1].

Multinational
Study (2001) -
Venlafaxine IR [2]

SSRIs and Tricyclic

Antidepressants
(TCAs) [2]

More cost-effective: Venlafaxine IR

had a lower expected cost per patient
compared to SSRIs and TCAs in most

of the 10 countries analyzed in both
inpatient and outpatient settings [2].

Acute phase

treatment of
MDD within a 6-

month horizon
[2].
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The economic argument for a drug is often supported by data on its efficacy, safety, and tolerability. The

following tables detail the clinical performance of Desvenlafaxine and the methodologies commonly used in

such assessments.

Clinical Efficacy and Safety Profile

Aspect Findings for Desvenlafaxine Source

Efficacy vs.
Placebo

Effective for acute and long-term (maintenance) treatment of MDD,
showing significant improvement on HAM-D17 scale and in functional

outcomes [3] [4] [5].

Recommended
Dose

50 mg/day is the recommended and proven effective dose [3] [4] [5].

| Comparative Efficacy | Similar to Sertraline: Both drugs showed significant improvement, with

sertraline being marginally better in one study [6]. Similar to Escitalopram & Vortioxetine: No significant

differences in efficacy for treating anxious depression [7]. | [6] [7] | | Common Adverse Reactions | Nausea,

dizziness, hyperhidrosis, constipation, decreased appetite, and insomnia (incidence ≥5% and at least twice

the rate of placebo) [4] [5]. | |

Key Experimental Models and Protocols

Economic and clinical studies in MDD often rely on standardized models and protocols to ensure

comparability. The diagram below illustrates a common workflow for pharmacoeconomic analysis.
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Pharmacoeconomic Analysis Workflow

Input Data

Start

Define Study Perspective

Select Model Type

Populate with Input Data

Calculate Outcomes Efficacy Data Relapse & Remission Rates Resource Use & Costs Adverse Event Rates

End

Click to download full resolution via product page

Study Perspective: The analysis can be conducted from various viewpoints, such as the healthcare
system (e.g., Spain's National Health System [1]) or a broader societal perspective, which determines

which costs are included [1].
Model Type: Decision trees and Markov models are frequently used. For example, a Markov

model was used to follow a patient cohort over a one-year horizon to simulate different health states
like remission and relapse [1].

Key Input Data:
Efficacy Data: Derived from clinical trials, often measured by standardized scales like the

HAM-D17 (Hamilton Depression Rating Scale) [6] [3] [4].
Rates of Relapse and Remission: Critical for long-term models. Relapse might be defined as

a HAM-D17 score ≥16 or hospitalization for depression [3] [4].
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Resource Use and Costs: Includes direct medical costs like drug acquisition costs, outpatient

visits, and hospitalizations [2] [1].
Adverse Event Rates: The frequency and costs of managing side effects are incorporated into

the model [2].

Interpretation and Limitations

The available evidence, while limited, suggests that desvenlafaxine can be a cost-effective option in specific

scenarios. The Spanish study positions it favorably as a second-line treatment [1]. It's important to note that

the older multinational study focused on venlafaxine IR, the immediate-release parent drug of

desvenlafaxine, so its conclusions may not be directly transferable [2].

Key limitations to consider include:

Limited Direct Comparisons: There is a lack of recent, head-to-head cost-effectiveness analyses

comparing desvenlafaxine with a broad range of modern antidepressants.
Geographical Specificity: Economic conclusions are highly dependent on local drug prices and

healthcare structures, limiting the generalizability of the findings from Spain to other countries [1].
Narrow Clinical Scope: The available economic data primarily addresses a specific line of treatment

(second-line) and does not cover the entire management pathway for MDD.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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